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Compound of Interest

Compound Name: Acid green 85

CAS No.: 12220-00-7

Cat. No.: B1172249

Get Quote

Executive Summary
No, Acid Green 85 is not a fluorescent dye.

Acid Green 85 (C.I.[1] Acid Green 85, CAS: 12220-00-7) is a 1:2 Metal Complex Azo Dye,

typically containing a chromium or cobalt center. It is engineered for high lightfastness and

washfastness on protein fibers (wool, silk) and polyamides (nylon), producing dull, "olive" green

shades.

The presence of the heavy metal atom and the azo chromophore (

) effectively quenches any potential fluorescence through Intersystem Crossing (ISC) and
paramagnetic quenching. Researchers seeking a fluorescent green tracer or stain should
instead utilize Acid Yellow 73 (Fluorescein Sodium) or Solvent Green 7 (Pyranine).

Part 1: Chemical Identity & Structural Analysis
To understand the photophysical limitations of Acid Green 85, we must first establish its

chemical architecture. Unlike the rigid, planar xanthene structures found in fluorescent dyes,

Acid Green 85 relies on a coordination complex.
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Chemical Specifications
Property Specification

Common Name Acid Green 85

C.I.[1][2][3][4][5] Number C.I.[1][2][3][5][6][7] Acid Green 85

CAS Number 12220-00-7

Chemical Class 1:2 Metal Complex Azo Dye (Chromium/Cobalt)

Chromophore
Azo (

) coordinated to Metal Ion

Appearance Dark Olive/Black Powder

Solubility Soluble in water (anionic sulfonated groups)

Fluorescence Negligible / Non-Fluorescent

The Quenching Mechanism
The lack of fluorescence in Acid Green 85 is not accidental; it is a fundamental property of its

molecular design.

The Azo Bond: The azo group (

) is inherently non-fluorescent in most configurations due to rapid photoisomerization (trans-
cis flip) which dissipates excited state energy as heat (non-radiative decay) rather than
photon emission.

Heavy Metal Effect: The central metal ion (typically Chromium, Cr

) introduces strong Spin-Orbit Coupling. This facilitates Intersystem Crossing (ISC) from the
excited singlet state (

) to the triplet state (

).
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Paramagnetic Quenching: If the metal center has unpaired electrons (paramagnetic), it

further accelerates non-radiative decay pathways, effectively "short-circuiting" fluorescence.
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Figure 1: Energy dissipation pathway in Acid Green 85. The heavy metal center forces the

excited electron into a triplet state (ISC), preventing fluorescence.

Part 2: Experimental Validation Protocol
If you possess a sample labeled "Acid Green 85" and suspect it might be mislabeled or if you

need to certify its non-fluorescent status for a background control, follow this self-validating

protocol.

Materials
Sample: Acid Green 85 (1 mM stock in

).

Positive Control: Fluorescein Sodium (Acid Yellow 73) or Pyranine (1 µM).

Negative Control:

.

Instrument: Spectrofluorometer (e.g., Horiba Fluorolog or equivalent plate reader).

Methodology
Absorbance Scan: Measure absorbance from 300 nm to 700 nm.
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Expectation: Acid Green 85 will show broad absorption peaks in the visible region

(creating the green/olive color), likely around 600-650 nm and 400-450 nm.

Emission Scan (Excitation at Abs Max): Set excitation wavelength to the sample's

(e.g., 600 nm). Scan emission from

to 800 nm.

Emission Scan (UV Excitation): Set excitation to 488 nm (common laser line). Scan

emission.

Data Interpretation
Observation Conclusion

High Absorbance, Zero Emission Confirmed Acid Green 85 (Metal Complex).

High Absorbance, Strong Green Emission (520

nm)

Mislabeled Sample. Likely Fluorescein or

Pyranine.

Weak/Background Emission Impurity or Raman scattering (water).

Part 3: Correct Alternatives for Fluorescent
Applications
Researchers often confuse "Acid Green" dyes because naming conventions in the textile

industry (based on application method) do not align with fluorophore nomenclature. If your goal

is fluorescence, do not use Acid Green 85. Use the following alternatives:

Recommended Fluorophores
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Dye Name C.I. Number
Excitation/Emissio
n

Application

Fluorescein Sodium Acid Yellow 73 490 nm / 525 nm

Angiography, Tracing,

pH sensing (

)

Pyranine Solvent Green 7 405/450 nm / 510 nm
pH indicator, High

water solubility, Stable

Lissamine Green B Acid Green 50 ~630 nm Abs
Non-fluorescent vital

stain (often confused)

Indocyanine Green N/A 780 nm / 830 nm
NIR Imaging (Clinical

standard)

Decision Logic for Dye Selection
Use this logic flow to select the correct dye for your experiment.
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Select Green Dye

Do you need Fluorescence?

No (Colorimetric/Stain)

No

Yes (Imaging/Tracing)

Yes

Application?

Textile (Wool/Nylon)
High Lightfastness

Biological Stain
(Dead Cells)

USE: Acid Green 85
(Olive/Dull Green)

USE: Acid Green 50
(Lissamine Green)

pH Sensitivity Required?

Yes (pH Indicator) No (Stable Tracer)

USE: Pyranine
(Solvent Green 7)

USE: Fluorescein
(Acid Yellow 73)
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Figure 2: Decision matrix for selecting green dyes based on photophysical requirements.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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